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Compound of Interest

Compound Name: Miglyol 840

Cat. No.: B3283889

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the multifaceted role of Miglyol 840 as a non-polar
solvent in laboratory experiments, with a particular focus on its application in pharmaceutical
research and development.

Introduction to Miglyol 840

Miglyol 840 is a high-purity propylene glycol diester of saturated vegetable fatty acids,
specifically caprylic acid (C8) and capric acid (C10).[1][2][3] It is a clear, virtually colorless, and
odorless oily liquid with a neutral taste.[1] Due to its unique physicochemical properties,
Miglyol 840 has established itself as a versatile and reliable non-polar solvent and vehicle in a
wide array of laboratory and pharmaceutical applications.

Manufactured under tightly controlled conditions, Miglyol 840 is characterized by its high purity,
being free from additives like antioxidants, solvents, and catalyst residues.[2][4][5] Its stability
against oxidation and low water content contribute to its long shelf life and resistance to
rancidity, offering a distinct advantage over many vegetable oils.[1]

Physicochemical Properties

The utility of Miglyol 840 in experimental settings is defined by its chemical and physical
characteristics. The following tables summarize the key quantitative data for this excipient.
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Table 1: General Physicochemical Properties of Miglyol 840

Property Value Units Reference
Propylene Glycol
Chemical Name ) by y - [1]
Dicaprylate/Dicaprate
Propylene Glycol
INCI Name ] by y - [2]
Dicaprylate/Dicaprate
Molecular Formula C39H80010 g/mol [41[6]
Clear, virtually
Appearance o - [1]
colorless liquid
Odor & Taste Neutral - [1]
Density at 20 °C 0.91-0.93 g/cm3 [2]
Viscosity at 20 °C 9-12 mPa:-s [1][2]
Refractive Index at 20
1.440 - 1.442 - [2]
°C
Water Content max. 0.1 % [1]
Oxidation Stability High - [2]

Table 2: Chemical Composition and Purity of Miglyol 840

© 2025 BenchChem. All rights reserved.

2/10

Tech Support


https://www.benchchem.com/product/b3283889?utm_src=pdf-body
https://ptacts.uspto.gov/ptacts/public-informations/petitions/1548847/download-documents?artifactId=ECsebABSU0btVHX9-o_yd0ZVfk4rUZz9mMbK_cHZgOx1LfFSAHyTBrg
http://s3.amazonaws.com/petercremerna/products/spec_sheets/436/651/598/original/TDSC_MIGLYOL_840_120424.pdf?1385267294
https://medlabgear.com/blogs/articles/what-is-miglyol-840
https://pubchem.ncbi.nlm.nih.gov/compound/Miglyol-840
https://ptacts.uspto.gov/ptacts/public-informations/petitions/1548847/download-documents?artifactId=ECsebABSU0btVHX9-o_yd0ZVfk4rUZz9mMbK_cHZgOx1LfFSAHyTBrg
https://ptacts.uspto.gov/ptacts/public-informations/petitions/1548847/download-documents?artifactId=ECsebABSU0btVHX9-o_yd0ZVfk4rUZz9mMbK_cHZgOx1LfFSAHyTBrg
http://s3.amazonaws.com/petercremerna/products/spec_sheets/436/651/598/original/TDSC_MIGLYOL_840_120424.pdf?1385267294
https://ptacts.uspto.gov/ptacts/public-informations/petitions/1548847/download-documents?artifactId=ECsebABSU0btVHX9-o_yd0ZVfk4rUZz9mMbK_cHZgOx1LfFSAHyTBrg
http://s3.amazonaws.com/petercremerna/products/spec_sheets/436/651/598/original/TDSC_MIGLYOL_840_120424.pdf?1385267294
http://s3.amazonaws.com/petercremerna/products/spec_sheets/436/651/598/original/TDSC_MIGLYOL_840_120424.pdf?1385267294
https://ptacts.uspto.gov/ptacts/public-informations/petitions/1548847/download-documents?artifactId=ECsebABSU0btVHX9-o_yd0ZVfk4rUZz9mMbK_cHZgOx1LfFSAHyTBrg
http://s3.amazonaws.com/petercremerna/products/spec_sheets/436/651/598/original/TDSC_MIGLYOL_840_120424.pdf?1385267294
https://www.benchchem.com/product/b3283889?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3283889?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Parameter Specification Units Reference

Acid Value max. 0.2 mg KOH/g [1]

Hydroxyl Value max. 10 mg KOH/g [1]

Saponification Value 320 - 335 mg KOH/g [2]

lodine Value max. 0.5 g 1/200g [2]

Peroxide Value max. 1.0 meq O/kg [2]

Heavy Metals max. 10 mg/kg [2]

Caprylic Acid (C8:0) 65.0 — 80.0 % [2]

Capric Acid (C10:0) 20.0-35.0 % [2]
Table 3: Solubility Profile of Miglyol 840

Solvent Solubility

Water and Glycerol Insoluble

Hexane, Toluene, Diethyl ether, Ethyl acetate, Soluble

Acetone, Isopropanol, Ethanol (96%)

Natural Oils and Paraffin Hydrocarbons

Miscible in all ratios

Source:[1][2][4]

Applications in a Laboratory Setting

Miglyol 840's favorable properties make it a valuable tool for researchers and formulation

scientists.

Vehicle for Poorly Soluble Compounds

A primary application of Miglyol 840 is as a non-polar solvent and carrier for lipophilic and

poorly water-soluble active pharmaceutical ingredients (APIs).[7] Its excellent solubilizing
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capacity for a wide range of molecules facilitates their incorporation into various dosage forms
for preclinical and clinical studies.[7]

Formulation of Drug Delivery Systems

Miglyol 840 is a key component in the development of advanced drug delivery systems,
particularly for oral and parenteral administration.

o Self-Emulsifying Drug Delivery Systems (SEDDS): In oral drug delivery, Miglyol 840 is
frequently used as the oil phase in SEDDS formulations.[8][9] These isotropic mixtures of oil,
surfactant, and sometimes a cosolvent, spontaneously form fine oil-in-water emulsions upon
gentle agitation in the aqueous environment of the gastrointestinal tract.[10][11] This
enhances the solubilization and absorption of poorly soluble drugs.[9][10]

» Parenteral Formulations: The low viscosity of Miglyol 840 makes it a suitable carrier for
intramuscular (i.m.) and subcutaneous (s.c.) injections.[1][4] It provides a stable,
biocompatible vehicle for sustained release of APIs.

Topical and Transdermal Research

With its excellent spreadability, good skin absorption, and emollient properties, Miglyol 840 is
an ideal vehicle for topical and transdermal drug delivery studies.[1][2][4] It is non-occlusive,
meaning it does not block skin respiration.[2][4]

Experimental Protocols

The following sections provide detailed methodologies for key experiments involving Miglyol
840.

Protocol for Determining API Solubility in Miglyol 840

Objective: To determine the saturation solubility of an active pharmaceutical ingredient (API) in
Miglyol 840.

Materials:

» Active Pharmaceutical Ingredient (API) powder
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» Miglyol 840

¢ Vials with screw caps

e Analytical balance

o Shaking incubator or orbital shaker

e Centrifuge

» High-Performance Liquid Chromatography (HPLC) system or other suitable analytical
instrument

e Syringe filters (e.g., 0.45 um PTFE)

Procedure:

Add an excess amount of the API powder to a pre-weighed vial.
e Record the exact weight of the API.
e Add a known volume or weight of Miglyol 840 to the vial.

o Securely cap the vial and place it in a shaking incubator set to a controlled temperature (e.g.,
25°C or 37 °C).

o Agitate the mixture for a predetermined period (e.g., 24-72 hours) to ensure equilibrium is
reached.

 After the incubation period, visually inspect the vials to confirm the presence of undissolved
API, indicating saturation.

» Centrifuge the vials at a high speed (e.g., 10,000 rpm for 15 minutes) to pellet the excess
solid API.

o Carefully withdraw an aliquot of the supernatant using a syringe.

« Filter the supernatant through a syringe filter to remove any remaining solid particles.
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Accurately dilute the filtered supernatant with a suitable solvent (e.g., a mobile phase
component for HPLC analysis).

Quantify the concentration of the API in the diluted sample using a validated analytical
method (e.g., HPLC).

Calculate the saturation solubility of the API in Miglyol 840, typically expressed in mg/mL.

Protocol for the Formulation of a Self-Emulsifying Drug
Delivery System (SEDDS)

Objective: To formulate a stable SEDDS using Miglyol 840 as the oil phase.
Materials:

Miglyol 840 (oil phase)

A suitable surfactant (e.g., Tween 80, Cremophor RH40)

A suitable cosurfactant/cosolvent (e.g., Transcutol, Capmul MCM)

The API of interest

Glass beakers and magnetic stirrer

Water bath

Procedure:

o Based on preliminary screening studies, select the appropriate oil, surfactant, and
cosurfactant.

» Accurately weigh the required amounts of Miglyol 840, surfactant, and cosurfactant into a
glass beaker.

o Heat the mixture in a water bath to a slightly elevated temperature (e.g., 40 °C) to reduce
viscosity and facilitate mixing.
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 Stir the components gently with a magnetic stirrer until a clear, homogenous mixture is
obtained.

o Accurately weigh the APl and add it to the excipient mixture.
o Continue stirring until the API is completely dissolved.

o To assess the self-emulsification properties, add a small volume of the formulation (e.g., 1
mL) to a larger volume of distilled water (e.g., 250 mL) at 37 °C with gentle agitation.

o Observe the formation of the emulsion. A rapid formation of a clear or slightly bluish-white
emulsion indicates good self-emulsification.

o Characterize the resulting emulsion for droplet size, polydispersity index, and zeta potential.

Visualizations

The following diagrams illustrate key workflows and concepts related to the use of Miglyol 840
in a laboratory setting.

Formulation Development In Vitro / In Vivo Evaluation

Click to download full resolution via product page

Workflow for developing a Miglyol 840-based SEDDS formulation.

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/product/b3283889?utm_src=pdf-body
https://www.benchchem.com/product/b3283889?utm_src=pdf-body-img
https://www.benchchem.com/product/b3283889?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3283889?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exp!oratpry

Check Availability & Pricing

Miglyol 840
(Non-polar Solvent)

S e

Low Viscosity High Stability High Purity Good Solubilizer
/ \ /key Laboratory Apphcatloné\ / \
Topical Vehicle Parenteral Formulations (i.m., s.c.) Oral Drug Delivery (SEDDS) Preclinical Vehicle

Click to download full resolution via product page

Relationship between Miglyol 840's properties and its applications.

Safety and Handling

Miglyol 840 is generally regarded as a safe and non-toxic material for its intended applications.
[1][12] It has been granted GRAS (Generally Recognized as Safe) status for use in food.[1]
Standard laboratory safety precautions should be observed when handling Miglyol 840,
including wearing appropriate personal protective equipment such as gloves and safety
glasses.[13] It is important to consult the Safety Data Sheet (SDS) for detailed information on
handling, storage, and disposal.[12][13]

Conclusion

Miglyol 840 is a high-quality, versatile non-polar solvent with a well-defined safety profile and a
broad range of applications in laboratory research, particularly in the field of drug development.
Its excellent solubilizing capabilities, low viscosity, and high stability make it an invaluable tool
for formulating and delivering poorly water-soluble compounds. This guide provides a
comprehensive overview of its properties, applications, and relevant experimental protocols to
assist researchers and scientists in leveraging the full potential of Miglyol 840 in their work.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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